Cas no 1152551-06-8 ((1-METHYL-1H-PYRAZOL-4-YL)(PYRIDIN-3-YL)METHANAMINE)

• Product Name: (1-METHYL-1H-PYRAZOL-4-YL)(PYRIDIN-3-YL)METHANAMINE
• CAS No: 1152551-06-8
• MDL: MFCD11193880
• CID: 4572864
• PubChem ID: 43124154
• Update Time: 2025-10-30

(1-METHYL-1H-PYRAZOL-4-YL)(PYRIDIN-3-YL)METHANAMINE Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, α-(1-methyl-1H-pyrazol-4-yl)-
• (1-METHYL-1H-PYRAZOL-4-YL)(PYRIDIN-3-YL)METHANAMINE

• MDL： MFCD11193880

Additional information on (1-METHYL-1H-PYRAZOL-4-YL)(PYRIDIN-3-YL)METHANAMINE

Comprehensive Overview of (1-METHYL-1H-PYRAZOL-4-YL)(PYRIDIN-3-YL)METHANAMINE (CAS No. 1152551-06-8)

The compound (1-METHYL-1H-PYRAZOL-4-YL)(PYRIDIN-3-YL)METHANAMINE, identified by its CAS No. 1152551-06-8, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique structural framework combining a pyrazole ring and a pyridine moiety, linked through a methanamine bridge. Its molecular architecture makes it a promising candidate for drug discovery, particularly in targeting kinase inhibitors and central nervous system (CNS) disorders.

Recent studies highlight the growing interest in small-molecule therapeutics derived from heterocyclic compounds, with (1-METHYL-1H-PYRAZOL-4-YL)(PYRIDIN-3-YL)METHANAMINE being no exception. Researchers are exploring its potential as a scaffold for drug design, especially in oncology and neurodegenerative diseases. The compound's ability to modulate specific enzyme pathways has also made it a subject of interest in precision medicine applications.

From a synthetic chemistry perspective, the preparation of CAS No. 1152551-06-8 involves multi-step organic reactions, often utilizing cross-coupling methodologies and amine protection strategies. Its physicochemical properties, such as solubility and stability, are critical for formulation development. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity and structural integrity.

In the context of green chemistry, efforts are underway to optimize the synthesis of (1-METHYL-1H-PYRAZOL-4-YL)(PYRIDIN-3-YL)METHANAMINE to reduce environmental impact. This aligns with the broader industry trend toward sustainable pharmaceutical manufacturing. Additionally, computational tools like molecular docking are being used to predict its bioactivity and binding affinity to target proteins.

The compound's relevance extends to academic research, where it serves as a model for studying structure-activity relationships (SAR). Its dual aromatic system offers insights into π-stacking interactions, which are crucial for understanding protein-ligand binding. These findings contribute to the development of next-generation therapeutics with improved efficacy and safety profiles.

As the demand for novel bioactive molecules rises, CAS No. 1152551-06-8 continues to attract attention from both pharmaceutical companies and research institutions. Its potential applications in personalized medicine and targeted therapy underscore its importance in modern drug development. Future studies may explore its utility in combination therapies or as a diagnostic agent.

In summary, (1-METHYL-1H-PYRAZOL-4-YL)(PYRIDIN-3-YL)METHANAMINE represents a versatile compound with broad implications for medicinal chemistry and biotechnology. Its CAS No. 1152551-06-8 serves as a key identifier for researchers navigating the expanding landscape of heterocyclic drug candidates. With ongoing advancements in synthetic methodologies and biological evaluation, this compound is poised to play a pivotal role in addressing unmet medical needs.